Cas no 655235-50-0 (3-Bromo-2-(tert-butyl)-7-chloro-5-(trifluoromethyl)pyrazolo[1，5-a]pyrimidine)

• Product Name: 3-Bromo-2-(tert-butyl)-7-chloro-5-(trifluoromethyl)pyrazolo[1，5-a]pyrimidine
• CAS No: 655235-50-0
• MF: C₁₁H₁₀BrClF₃N₃
• MW: 356.569410800934
• MDL: MFCD00178915
• CID: 961994
• PubChem ID: 2780655
• Update Time: 2025-10-29

3-Bromo-2-(tert-butyl)-7-chloro-5-(trifluoromethyl)pyrazolo[1，5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(tert-butyl)-7-chloro-5-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine
• 3-Bromo-2-(tert-butyl)-7-chloro-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine, tech
• 3-bromo-2-tert-butyl-7-chloro-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• 3-Bromo-2-(tert-butyl)-7-chloro-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• DB-054821
• 655235-50-0
• DTXSID40381683
• J-511830
• PQVZXRPOMBXWBX-UHFFFAOYSA-N
• MFCD00178915
• CS-0359758
• 3-Bromo-2-(tert-butyl)-7-chloro-5-(trifluoromethyl)pyrazol[1,5-a]pyrimidine
• 3-Bromo-2-(tert-butyl)-7-chloro-5-(trifluoromethyl)pyrazolo[1，5-a]pyrimidine

• MDL： MFCD00178915
• Inchi： 1S/C11H10BrClF3N3/c1-10(2,3)8-7(12)9-17-5(11(14,15)16)4-6(13)19(9)18-8/h4H,1-3H3
• InChI Key： PQVZXRPOMBXWBX-UHFFFAOYSA-N
• SMILES： BrC1=C2N=C(C(F)(F)F)C=C(N2N=C1C(C)(C)C)Cl

Computed Properties

• Exact Mass: 354.97000
• Monoisotopic Mass: 354.96987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.19000
• LogP: 4.46150

Additional information on 3-Bromo-2-(tert-butyl)-7-chloro-5-(trifluoromethyl)pyrazolo[1，5-a]pyrimidine

Comprehensive Overview of 3-Bromo-2-(tert-butyl)-7-chloro-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine (CAS No. 655235-50-0)

3-Bromo-2-(tert-butyl)-7-chloro-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine (CAS No. 655235-50-0) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities and applications in drug discovery. The presence of multiple functional groups, including bromo, tert-butyl, chloro, and trifluoromethyl substituents, makes this molecule a versatile building block for the synthesis of more complex structures.

In recent years, the demand for pyrazolo[1,5-a]pyrimidine derivatives has surged due to their potential in developing novel therapeutics. Researchers are particularly interested in how the trifluoromethyl group enhances the metabolic stability and bioavailability of drug candidates. This aligns with the growing trend in pharmaceutical R&D to incorporate fluorinated compounds into new molecules to improve their pharmacokinetic properties. The bromo and chloro substituents further provide reactive sites for cross-coupling reactions, enabling the creation of libraries of derivatives for high-throughput screening.

From an agrochemical perspective, 3-Bromo-2-(tert-butyl)-7-chloro-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine is being explored as a precursor for crop protection agents. The trifluoromethyl group is a key feature in many modern pesticides due to its ability to enhance lipophilicity and target specificity. This is particularly relevant given the increasing global focus on sustainable agriculture and the need for more efficient, environmentally friendly pest control solutions. The compound’s unique structure could lead to the development of next-generation herbicides or fungicides with lower environmental impact.

The synthesis and characterization of CAS No. 655235-50-0 have been subjects of numerous studies. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity. These analytical methods are critical for ensuring the compound’s suitability for further applications, especially in regulated industries like pharmaceuticals. The tert-butyl group in the molecule contributes to its steric bulk, which can influence both its reactivity and its ability to interact with biological targets.

In material science, the pyrazolo[1,5-a]pyrimidine core has shown promise in the development of organic electronic materials. The trifluoromethyl and bromo substituents can alter the electronic properties of the molecule, making it a candidate for use in organic light-emitting diodes (OLEDs) or photovoltaic cells. This application is particularly exciting given the current push toward renewable energy and more efficient electronic devices. Researchers are investigating how modifications to the 3-Bromo-2-(tert-butyl)-7-chloro-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine structure could optimize its performance in these cutting-edge technologies.

The compound’s stability under various conditions is another area of interest. Studies have shown that the tert-butyl group provides significant steric protection to the pyrazolo[1,5-a]pyrimidine core, enhancing its thermal and chemical stability. This makes CAS No. 655235-50-0 a reliable intermediate for multi-step synthetic routes. Additionally, the chloro and bromo substituents offer flexibility for further functionalization, allowing chemists to tailor the molecule for specific applications.

As the scientific community continues to explore the potential of 3-Bromo-2-(tert-butyl)-7-chloro-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine, its role in interdisciplinary research is becoming increasingly apparent. Whether in drug discovery, agrochemical innovation, or advanced materials, this compound exemplifies the power of strategic molecular design. Future studies will likely focus on optimizing its synthetic routes, expanding its applications, and uncovering new biological or physical properties that could lead to groundbreaking advancements.